Cas no 59145-67-4 (Propanamide, 3,3'-[[(4-chlorophenyl)methylene]bis(thio)]bis[N-methyl-)

• Product Name: Propanamide, 3,3'-[[(4-chlorophenyl)methylene]bis(thio)]bis[N-methyl-
• CAS No: 59145-67-4
• MF: C₁₅H₂₁ClN₂O₂S₂
• MW: 360.922440290451
• CID: 339687
• PubChem ID: 13341592
• Update Time: 2025-04-19

Propanamide, 3,3'-[[(4-chlorophenyl)methylene]bis(thio)]bis[N-methyl- Chemical and Physical Properties

Names and Identifiers

• Propanamide, 3,3'-[[(4-chlorophenyl)methylene]bis(thio)]bis[N-methyl-
• 3-[(4-chlorophenyl)-[3-(methylamino)-3-oxopropyl]sulfanylmethyl]sulfanyl-N-methylpropanamide
• 3,3'-{[(4-Chlorophenyl)methylene]disulfanediyl}bis(N-methylpropanamide)
• DTXSID90537451
• 59145-67-4

• Inchi： 1S/C15H21ClN2O2S2/c1-17-13(19)7-9-21-15(22-10-8-14(20)18-2)11-3-5-12(16)6-4-11/h3-6,15H,7-10H2,1-2H3,(H,17,19)(H,18,20)
• InChI Key： BQJKYFQFEYLTQW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(SCCC(NC)=O)SCCC(NC)=O

Computed Properties

• Exact Mass: 360.07353
• Monoisotopic Mass: 360.0732980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 58.2